![molecular formula C24H22N4OS B4533992 1-[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]-N-methyl-N-(1,3-thiazol-2-ylmethyl)methanamine](/img/structure/B4533992.png)
1-[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]-N-methyl-N-(1,3-thiazol-2-ylmethyl)methanamine
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. For instance, compounds with similar structural motifs have been synthesized through reactions involving aromatic amines and aldehydes, indicating that similar strategies might be applicable for our target molecule (Uma et al., 2017). The synthesis pathways typically aim at forming the complex heterocyclic structures central to the molecule's activity, emphasizing the need for precise control over reaction conditions to achieve desired selectivity and yields.
Molecular Structure Analysis
The molecular structure of compounds bearing benzofuran, pyrazole, and thiazole rings is often confirmed using spectral data including NMR, IR, and mass spectrometry. These techniques help elucidate the arrangement of atoms within the molecule and confirm the presence of key functional groups. For related compounds, spectral analysis combined with DFT calculations has been used to establish structural parameters and electronic configurations, suggesting that similar methodologies could provide comprehensive insights into the molecular structure of our target compound (Halim & Ibrahim, 2022).
properties
IUPAC Name |
1-[3-(1-benzofuran-2-yl)-1-benzylpyrazol-4-yl]-N-methyl-N-(1,3-thiazol-2-ylmethyl)methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4OS/c1-27(17-23-25-11-12-30-23)15-20-16-28(14-18-7-3-2-4-8-18)26-24(20)22-13-19-9-5-6-10-21(19)29-22/h2-13,16H,14-15,17H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDGNXAJEBRRWDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CN(N=C1C2=CC3=CC=CC=C3O2)CC4=CC=CC=C4)CC5=NC=CS5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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